Cas no 899741-46-9 (N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N,N-dipropylethanediamide)

• Product Name: N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N,N-dipropylethanediamide
• CAS No: 899741-46-9
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 5486334
• Update Time: 2025-07-16

N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N,N-dipropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N',N'-dipropyloxamide
• N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N,N-dipropylethanediamide

• Inchi： 1S/C19H24N4O2S/c1-3-10-22(11-4-2)19(25)18(24)20-17-15-12-26-13-16(15)21-23(17)14-8-6-5-7-9-14/h5-9H,3-4,10-13H2,1-2H3,(H,20,24)
• InChI Key： VLQCSJQDOVUZIU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)(=O)C(N(CCC)CCC)=O

Additional information on N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N,N-dipropylethanediamide

Introduction to N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide (CAS No. 899741-46-9)

N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} (CAS No. 899741-46-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various applications in drug discovery and material science. The presence of multiple heterocyclic rings and functional groups in its molecular structure contributes to its diverse chemical reactivity and potential biological activity.

The molecular structure of N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} features a thiophene ring fused with a pyrazole ring, which is further substituted with a phenyl group. This arrangement creates a complex system of electron delocalization and resonance, which can influence the compound's interactions with biological targets. The N,N-dipropylethanediamide moiety adds another layer of complexity, providing multiple sites for chemical modification and functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrazole-thiophene scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The specific arrangement of atoms in N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} suggests that it may interact with biological targets in ways that could lead to novel pharmacological effects.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, it may be possible to disrupt abnormal signaling pathways and restore normal cellular function. Preliminary studies have suggested that the phenyl group and the thiophene-pyrazole core of N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} can interact with the active sites of certain kinases, leading to their inhibition.

Another area where this compound shows promise is in the field of materials science. The unique electronic properties of its heterocyclic structure make it an excellent candidate for use in organic electronics and optoelectronic devices. For example, it could be used in the development of organic semiconductors or light-emitting diodes (OLEDs). The ability to tune the electronic properties of such materials by modifying the molecular structure opens up new possibilities for advanced technological applications.

The synthesis of N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} presents several challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming the carbon-carbon bonds that define its heterocyclic core. Additionally, protecting group strategies have allowed chemists to install functional groups in a controlled manner without interfering with other reactive sites.

In terms of biological activity, N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} has shown interesting interactions with various biological targets. For example, it has been found to exhibit inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that it could be used as a tool compound to study enzyme function and regulation. Furthermore, its ability to cross the blood-brain barrier has raised hopes for its potential use in treating neurological disorders.

The development of new drugs often involves a multi-step process that includes not only the synthesis of the active compound but also the formulation of suitable delivery systems. In this context, N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide} could be incorporated into nanoparticles or other advanced drug delivery systems to enhance its bioavailability and targeted action. Such formulations could improve therapeutic efficacy while reducing side effects.

Future research on N'-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N,N-dipropylethanediamide will likely focus on optimizing its chemical structure for better biological activity and pharmacokinetic properties. Computational methods such as molecular modeling and quantum mechanics calculations will play a crucial role in understanding its interactions at the molecular level. These studies will provide valuable insights into how structural modifications can influence biological function.

Additionally，the compound's potential applications in materials science warrant further exploration。 Its unique electronic properties make it an attractive candidate for use in flexible electronics，where lightweight and bendable devices are increasingly in demand。 The development of new materials based on such compounds could revolutionize various industries，including consumer electronics，medical devices，and renewable energy technologies。

In conclusion，N'-{2-phényl}-{2}^{H,> 4H,> 6H--thieno[3,> 4--cpyrazol---[-->]--N, >--dipropylethanediamide (CAS No.899741--46--9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science。 Its complex molecular structure， combined with its unique chemical reactivity， makes it an exciting subject for further research。 As our understanding of its properties grows， so too will its applications across various scientific disciplines。}